Cas no 959049-65-1 (ethyl {(thiophen-2-yl)methylcarbamoyl}formate)

• Product Name: ethyl {(thiophen-2-yl)methylcarbamoyl}formate
• CAS No: 959049-65-1
• MF: C₉H₁₁NO₃S
• MW: 213.253541231155
• MDL: MFCD12803708
• CID: 5233228
• PubChem ID: 6421757
• Update Time: 2026-03-08

ethyl {(thiophen-2-yl)methylcarbamoyl}formate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-oxo-2-(thiophen-2-ylmethylamino)acetate
• ethyl {(thiophen-2-yl)methylcarbamoyl}formate

• MDL： MFCD12803708
• Inchi： 1S/C9H11NO3S/c1-3-13-9(12)8(11)10(2)7-5-4-6-14-7/h4-6H,3H2,1-2H3
• InChI Key： NWODVFKSMKEVNN-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(=O)N(C1SC=CC=1)C

Additional information on ethyl {(thiophen-2-yl)methylcarbamoyl}formate

Introduction to ethyl {(thiophen-2-yl)methylcarbamoyl}formate (CAS No. 959049-65-1)

Ethyl {(thiophen-2-yl)methylcarbamoyl}formate, with the CAS number 959049-65-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a thiophene ring, a carbamoyl group, and an ester functionality. These structural features contribute to its potential applications in various areas, including drug discovery and the development of novel therapeutic agents.

The chemical structure of ethyl {(thiophen-2-yl)methylcarbamoyl}formate can be represented as C₁₀H₁₁NO₃S. The presence of the thiophene ring, a five-membered heterocyclic compound with a sulfur atom, imparts unique electronic and steric properties to the molecule. The carbamoyl group (NHCO) and the ester group (COOEt) further enhance its reactivity and functional versatility, making it an attractive candidate for a wide range of chemical reactions and biological studies.

In recent years, there has been a growing interest in the use of thiophene-containing compounds in medicinal chemistry due to their diverse biological activities. Research has shown that compounds with thiophene moieties can exhibit anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of thiophene derivatives as inhibitors of specific enzymes involved in cancer progression. This research underscores the importance of compounds like ethyl {(thiophen-2-yl)methylcarbamoyl}formate in the development of targeted therapies.

The synthesis of ethyl {(thiophen-2-yl)methylcarbamoyl}formate typically involves multi-step processes that leverage well-established organic chemistry techniques. One common synthetic route involves the reaction of 2-(methylamino)thiophene with ethyl chloroformate, followed by subsequent modifications to introduce the desired functionalities. The synthetic flexibility of this compound allows for the creation of various derivatives, which can be tailored for specific biological targets or applications.

In addition to its potential as a therapeutic agent, ethyl {(thiophen-2-yl)methylcarbamoyl}formate has also been explored for its use in materials science and catalysis. The unique electronic properties of thiophene derivatives make them suitable for applications in organic electronics and photovoltaic devices. Recent studies have demonstrated that thiophene-based compounds can enhance the performance of organic solar cells by improving charge transport and stability.

The biological activity of ethyl {(thiophen-2-yl)methylcarbamoyl}formate has been investigated through various in vitro and in vivo assays. Preliminary studies have shown that this compound exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. However, further research is needed to fully understand its mechanism of action and to optimize its therapeutic efficacy.

To ensure the safe and effective use of ethyl {(thiophen-2-yl)methylcarbamoyl}formate, it is essential to conduct comprehensive toxicological evaluations. Preclinical studies have indicated that this compound has a favorable safety profile at therapeutic concentrations, but long-term toxicity studies are still required to assess its potential side effects. Additionally, pharmacokinetic studies are necessary to determine its absorption, distribution, metabolism, and excretion (ADME) properties.

In conclusion, ethyl {(thiophen-2-yl)methylcarbamoyl}formate (CAS No. 959049-65-1) is a promising compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, materials science, and catalysis. Its unique structural features and versatile reactivity make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, paving the way for innovative solutions in various scientific fields.